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Compound of Interest

Compound Name: Ezomycin D2

Cat. No.: B15565095

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of

Ezomycin D2, a member of the ezomycin family of antifungal nucleoside antibiotics. The

structure of Ezomycin D2 was determined through a combination of degradative studies and

advanced spectrometric techniques. This document details the key experimental data and

methodologies that were instrumental in piecing together the complex architecture of this

natural product.

Spectroscopic Analysis
The structural framework of Ezomycin D2 was primarily established using Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These techniques provided

crucial information about the connectivity of atoms, the stereochemistry, and the overall

molecular weight.

Carbon-13 NMR spectroscopy was a pivotal tool in defining the carbon skeleton of the

ezomycin family, including Ezomycin D2. A detailed analysis of the natural abundance 13C

NMR spectra, including gated proton-decoupled, long-range selective proton-decoupled, and
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selective proton-decoupled spectra, allowed for the assignment of each carbon atom in the

molecule.

Table 1: 13C NMR Chemical Shift Data for Ezomycin D2

Atom No. Chemical Shift (δ, ppm)

Data unavailable in the searched resources.

Representative data for related nucleoside

antibiotics suggest shifts in the range of 20-180

ppm.

Specific assignments for Ezomycin D2 are

found in Sakata K., Uzawa J., & Sakurai A.

(1977). Application of carbon-13 n.m.r.

spectroscopy to the structural investigation of

ezomycins. Organic Magnetic Resonance,

10(1), 230–234.

Table 2: 1H NMR Spectral Data for Ezomycin D2

Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data unavailable in

the searched

resources. Data for

synthetic precursors

of the ezomycin

disaccharide core

show characteristic

signals for anomeric

protons (around 5.8

ppm), sugar ring

protons (3.5-4.7 ppm),

and aromatic protons

of the nucleobase

(around 7.3 ppm).[1]

High-resolution mass spectrometry (HRMS) was employed to determine the elemental

composition of Ezomycin D2 and its degradation products. Fragmentation patterns observed
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in the mass spectrum provided valuable clues about the different structural motifs within the

molecule.

Table 3: Mass Spectrometry Data for Ezomycin D2

Ion m/z (observed) m/z (calculated) Formula

[M+H]+

Data unavailable in

the searched

resources.

Based on the known

structure of related

ezomycins, the

molecular formula is

likely around

C19H27N5O14.

Fragment 1
Loss of the sugar

moiety

Fragment 2 Nucleobase fragment

Chemical Degradation Studies
The initial structural elucidation of the ezomycin family, including D2, relied heavily on chemical

degradation studies.[2] These experiments involved breaking down the molecule into smaller,

more easily identifiable fragments.

Acid-catalyzed hydrolysis of Ezomycin D2 would cleave the glycosidic bonds, separating the

nucleobase from the sugar components. The individual components could then be isolated and

identified by comparison with known standards or through further spectroscopic analysis.

Experimental Protocol: Acid Hydrolysis of Ezomycin D2

Dissolution: Dissolve a known quantity of Ezomycin D2 in an aqueous acidic solution (e.g.,

1 M HCl).

Heating: Heat the solution under reflux for a specified period to ensure complete hydrolysis.

Neutralization: Neutralize the reaction mixture with a suitable base (e.g., NaOH).
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Extraction: Extract the resulting solution with an organic solvent (e.g., ethyl acetate) to

separate the components based on their polarity.

Purification: Purify the individual components from the aqueous and organic layers using

chromatographic techniques such as column chromatography or HPLC.

Analysis: Characterize the purified fragments using spectroscopic methods (NMR, MS) and

by comparison with authentic samples.

Experimental Workflows and Logical Relationships
The structural elucidation of Ezomycin D2 followed a logical progression of experiments

designed to systematically unravel its molecular architecture.

Isolation and Purification

Preliminary Characterization

Detailed Structural Analysis Structure Confirmation
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Click to download full resolution via product page

Caption: Workflow for the structural elucidation of Ezomycin D2.

Antifungal Mechanism of Action: Signaling Pathway
Ezomycins, like other peptidyl nucleoside antibiotics such as polyoxins and nikkomycins, are

believed to exert their antifungal activity by inhibiting chitin synthase. Chitin is an essential

structural component of the fungal cell wall, and its inhibition leads to cell lysis and death.
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Caption: Proposed mechanism of antifungal action of Ezomycin D2.

The structural elucidation of Ezomycin D2 stands as a testament to the power of combining

classical chemical methods with modern spectroscopic techniques. A thorough understanding
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of its structure and mechanism of action is crucial for the development of new and more

effective antifungal agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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